![molecular formula C11H15N3O B1482131 (1-(cyclobutylmethyl)-1H-imidazo[1,2-b]pyrazol-7-yl)methanol CAS No. 2098141-38-7](/img/structure/B1482131.png)
(1-(cyclobutylmethyl)-1H-imidazo[1,2-b]pyrazol-7-yl)methanol
Overview
Description
“(1-(cyclobutylmethyl)-1H-imidazo[1,2-b]pyrazol-7-yl)methanol” is a chemical compound with the molecular formula C11H15N3O and a molecular weight of 205.26 g/mol1. It is not intended for human or veterinary use and is used for research purposes1.
Synthesis Analysis
Unfortunately, I couldn’t find specific information on the synthesis of this compound. It’s possible that the synthesis process is proprietary or not widely published.Molecular Structure Analysis
The molecular structure of this compound is defined by its molecular formula, C11H15N3O1. However, the specific arrangement of these atoms in space, known as the compound’s 3D conformation, is not provided in the search results.
Chemical Reactions Analysis
I’m sorry, but I couldn’t find specific information on the chemical reactions involving this compound. This could be due to the novelty of the compound or the specificity of its use in research contexts.Physical And Chemical Properties Analysis
The physical and chemical properties of this compound are not detailed in the search results. Typically, these properties would include things like melting point, boiling point, solubility, and stability under various conditions.Scientific Research Applications
Synthesis and Application in Chemistry
- Masked Carbonyl Synthons : The synthesis of imidazole derivatives, like (1-methyl-1H-imidazol-2-yl)methanol, demonstrates the use of these compounds as masked forms of the carbonyl group and as synthons for carbonyl compounds. This suggests a potential role for similar imidazole derivatives in synthetic chemistry (Ohta et al., 1987).
Photochemical Properties
- Enhanced Fluorescence and Stability : Research on 1,3-diphenyl-2-pyrazolines containing heteroaromatic substituents (such as imidazol-1-yl) revealed enhanced absorption at longer wavelengths, increased fluorescence in polar solvents like methanol, and similar stability to light compared to unsubstituted analogues. This indicates the potential of imidazole-pyrazole derivatives in photochemical applications (Lin et al., 1977).
Biological and Pharmacological Activity
- Antibacterial and Antioxidant Activities : Derivatives containing pyrazole moieties, such as (5-hydroxy-3,5-dimethyl-4,5-dihydro-pyrazol-1-yl)-pyridin-4-yl-methanone, have been found to possess moderate antibacterial activity against both Gram-positive and Gram-negative bacteria and moderate antioxidant activities. This suggests potential pharmacological applications for similar compounds (Lynda, 2021).
Application in Material Science
- Fluorescent Whitening Agents : Pyrazolines with heteroaromatic substituents, including imidazol-1-yl, have been used as fluorescent whitening agents when applied to wool, showcasing their utility in material science and textile industry (Lin et al., 1977).
Safety And Hazards
This compound is not intended for human or veterinary use1. It’s important to handle it with appropriate safety measures in a research setting. However, specific safety and hazard information is not provided in the search results.
Future Directions
The future directions of research involving this compound are not clear from the search results. As a research compound, its use will likely continue to evolve based on the findings of ongoing studies.
Please note that this analysis is based on the limited information available from the search results. For a more comprehensive understanding, further research and consultation with experts in the field would be necessary.
properties
IUPAC Name |
[1-(cyclobutylmethyl)imidazo[1,2-b]pyrazol-7-yl]methanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15N3O/c15-8-10-6-12-14-5-4-13(11(10)14)7-9-2-1-3-9/h4-6,9,15H,1-3,7-8H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FAALGSHDLRVRAZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C1)CN2C=CN3C2=C(C=N3)CO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
205.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(1-(cyclobutylmethyl)-1H-imidazo[1,2-b]pyrazol-7-yl)methanol | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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